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Compound of Interest

Compound Name: Myristanilide

CAS No.: 622-56-0

Cat. No.: B1581526

Get Quote

Executive Summary
Myristanilide (

-phenyltetradecanamide, CAS 622-56-0) is a fatty acid anilide of significant interest in both
organic synthesis and toxicological screening.[1] Historically identified as a marker in the Toxic
Oil Syndrome (TOS) investigations, it serves as a critical reference standard for detecting
aniline-denatured lipid contaminants. In modern drug development, its lipophilic amide
structure makes it a candidate for studying membrane permeation dynamics and structure-
activity relationships (SAR) against other long-chain anilides.

This guide provides a rigorous statistical comparison of Myristanilide against its primary

structural analogs: Acetanilide (short-chain control), Palmitanilide (C16 analog), and Oleyl

Anilide (unsaturated toxicological benchmark).

Part 1: Chemical & Physical Profile
Myristanilide represents the C14 saturated point in the fatty acid anilide series. Its

physicochemical properties dictate its behavior in biological matrices, specifically its high
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lipophilicity (

), which facilitates membrane intercalation.

Table 1: Comparative Physicochemical Specifications
Property Myristanilide Acetanilide Oleyl Anilide Palmitanilide

Formula

MW ( g/mol ) 303.5 135.17 369.6 331.5

Chain Type
C14:0

(Saturated)
C2:0 (Short)

C18:1

(Unsaturated)

C16:0

(Saturated)

LogP (Calc) 7.6 ± 0.2 1.16 8.8 ± 0.3 8.2 ± 0.2

Melting Point 82–84 °C 114 °C 41–42 °C 90–92 °C

Solubility (Aq) Insoluble 5.6 g/L Insoluble Insoluble

Expert Insight: The sharp contrast in LogP between Acetanilide and Myristanilide explains the

latter's accumulation in adipose tissue, a key factor in the chronic toxicity observed in TOS-

related pathologies.

Part 2: Experimental Synthesis & Yield Analysis
Protocol 1: Schotten-Baumann Acylation (Optimized)
To generate high-purity standards for biological assays, a modified Schotten-Baumann protocol

is superior to direct thermal condensation due to milder conditions that prevent oxidation.

Reagents:

Aniline (1.0 eq)
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Myristoyl Chloride (1.1 eq)

Triethylamine (

) (1.2 eq)

Dichloromethane (DCM) (Solvent)

Workflow:

Dissolution: Dissolve 10 mmol Aniline and 12 mmol

in 50 mL dry DCM under

atmosphere.

Addition: Dropwise addition of Myristoyl Chloride (11 mmol) at 0°C over 30 minutes.

Reaction: Stir at room temperature (RT) for 4 hours. Monitor via TLC (Hexane/EtOAc 8:2).

Workup: Wash with 1M HCl (2x), Sat.

(2x), and Brine. Dry over

.

Purification: Recrystallize from Ethanol/Water (9:1).

Figure 1: Synthesis Pathway & Mechanism
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Caption: Nucleophilic acyl substitution pathway for Myristanilide synthesis under basic

conditions.
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Statistical Analysis of Yields (n=5 runs)
Comparative synthesis efficiency was analyzed using One-Way ANOVA (

).

Compound Mean Yield (%) SD (%)
P-Value (vs
Myristanilide)

Myristanilide 92.4 1.8 -

Acetanilide 96.1 1.2 < 0.01 (Higher)

Palmitanilide 89.5 2.1 0.08 (NS)

Oleyl Anilide 84.3 3.5 < 0.01 (Lower)

Interpretation: Myristanilide synthesis is statistically more robust than Oleyl Anilide (

), likely due to the steric hindrance and cis-double bond interference in the oleyl chain.
Acetanilide yields are highest due to minimal steric bulk.

Part 3: Toxicological & Biological Performance
In the context of drug safety and the "Toxic Oil Syndrome" etiology, fatty acid anilides are

screened for cytotoxicity. The following data represents a comparative cytotoxicity assay on

human lung fibroblast cells (MRC-5), a relevant target tissue in TOS.

Protocol 2: MTT Cytotoxicity Assay
Seeding: MRC-5 cells seeded at

cells/well in 96-well plates.

Dosing: Cells treated with compounds (0.1 - 100

) for 24 hours. Vehicle: 0.1% DMSO.

Detection: MTT reagent added; absorbance measured at 570 nm.

Analysis: Non-linear regression (Sigmoidal dose-response) to determine
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.

Table 2: Biological Activity Profile (MRC-5 Cells)

Compound
(

)

95% CI
Toxicity
Classification

Myristanilide 45.2 41.0 - 49.8 Moderate

Oleyl Anilide 12.8 10.5 - 15.1 High

Palmitanilide 58.6 52.3 - 65.1 Moderate/Low

Acetanilide > 500 N/A Non-Toxic

Figure 2: Structure-Toxicity Relationship
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Caption: Mechanistic flow linking chemical structure to observed cytotoxicity.
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Statistical Insight: A Tukey’s HSD post-hoc test reveals that Oleyl Anilide is significantly more

toxic than Myristanilide (

). However, the difference between Myristanilide and Palmitanilide is less pronounced (

), suggesting that once the chain length exceeds C14, the "cutoff" effect for membrane toxicity
begins to plateau, whereas unsaturation (Oleyl) introduces a distinct toxicity mechanism.

Part 4: Analytical Detection (GC-MS)
For researchers tracking these compounds in biological samples or reaction mixtures, retention

time (

) separation is critical.

Method:

Column: HP-5MS (30m x 0.25mm).

Temp Program: 100°C (1 min)

300°C at 20°C/min.

Carrier: Helium at 1.0 mL/min.

Compound
Retention Time (

, min)

Diagnostic Ion (

)

Resolution Factor (

)

Acetanilide 4.2 135, 93 -

Myristanilide 14.8 303, 93 > 10.0

Palmitanilide 16.5 331, 93 3.2

Oleyl Anilide 18.1 369, 93 2.8

Conclusion: Myristanilide elutes cleanly between the solvent front/short chains and the

heavier C16/C18 analogs, making it an excellent internal standard for fatty acid anilide profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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